Cas no 1105229-80-8 (ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate
• CAS No: 1105229-80-8
• MF: C₂₁H₂₇N₅O₄
• MW: 413.47018456459
• CID: 6283366
• PubChem ID: 44059829
• Update Time: 2025-10-24

ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate
• F5527-1287
• ethyl 4-[1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl]piperazine-1-carboxylate
• 1105229-80-8
• AKOS024512222
• VU0646250-1
• ethyl 4-(1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-3-carbonyl)piperazine-1-carboxylate

• Inchi： 1S/C21H27N5O4/c1-2-29-21(28)25-12-10-24(11-13-25)20(27)16-5-3-9-26(15-16)19-8-7-17(22-23-19)18-6-4-14-30-18/h4,6-8,14,16H,2-3,5,9-13,15H2,1H3
• InChI Key： SAGPFPZNNAYJDJ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C3=CC=CO3)N=N2)CCC1)N1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 413.20630436g/mol
• Monoisotopic Mass: 413.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate (CAS No. 1105229-80-8)

The compound ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate (CAS No. 1105229-80-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the furan and pyridazine moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The piperazine and piperidine scaffolds present in this compound are well-known for their versatility in drug design, often contributing to improved pharmacokinetic properties. This has led to a growing interest in structure-activity relationship (SAR) studies involving ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate, as scientists explore its binding affinity and selectivity.

From a synthetic perspective, the preparation of CAS No. 1105229-80-8 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring high purity and yield, which are essential for preclinical and clinical studies. The compound's molecular weight and logP values suggest favorable drug-like properties, aligning with Lipinski's Rule of Five—a key consideration in modern drug development.

One of the most frequently searched questions in the scientific community revolves around the biological activity of furan-containing compounds. Given the presence of a furan-2-yl group in this molecule, researchers are keen to understand its role in enhancing target engagement or metabolic stability. Additionally, the pyridazine ring is often associated with anti-inflammatory and antitumor effects, making this compound a subject of ongoing investigation in oncology and immunology.

Another hot topic in the field is the optimization of drug delivery systems for complex molecules like ethyl 4-{1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carbonyl}piperazine-1-carboxylate. Advances in nanotechnology and formulation science have opened new avenues for improving the bioavailability and therapeutic efficacy of such compounds. This is particularly relevant given the increasing focus on personalized medicine and precision dosing in healthcare.

In summary, CAS No. 1105229-80-8 represents a compelling example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its structural complexity and potential therapeutic applications make it a valuable subject for further research, particularly in the context of targeted therapies and combinatorial chemistry. As the scientific community delves deeper into its mechanisms of action, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.